2-(pyrrolidin-3-yl)-1H-benzo[d]imidazole dihydrochloride

• IUPAC Name: 2-pyrrolidin-3-yl-1H-benzimidazole;dihydrochloride
• InChI: InChI=1S/C11H13N3.2ClH/c1-2-4-10-9(3-1)13-11(14-10)8-5-6-12-7-8;;/h1-4,8,12H,5-7H2,(H,13,14);2*1H
• InChI Key: SXRYRTQBFDKDBD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=NC3=CC=CC=C3N2.Cl.Cl
• Molecular Formula: C11H15Cl2N3
• Molecular Weight: 260.16 g/mol
• CAS RN: 21756-56-9

Description

“2-(pyrrolidin-3-yl)-1H-benzo[d]imidazole dihydrochloride” is a chemical compound that is part of the imidazole family. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

The synthesis of imidazole derivatives is a topic of great interest in medicinal chemistry. The pyrrolidine ring, a key component of this compound, is a versatile scaffold used to obtain compounds for the treatment of human diseases. Synthetic strategies include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of “2-(pyrrolidin-3-yl)-1H-benzo[d]imidazole dihydrochloride” is characterized by a five-membered pyrrolidine ring attached to a benzimidazole group. The InChI code for this compound is 1S/C7H11N3.2ClH/c1-2-8-5-6(1)7-9-3-4-10-7;;/h3-4,6,8H,1-2,5H2,(H,9,10);2*1H.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural characterization of related benzimidazole derivatives are critical in understanding their chemical properties and potential applications. For example, Il’icheva et al. (2017) reported on the synthesis and structure of potassium 2-(pyridin-2-yl)-1H-benzo[d]imidazolate, used for preparing new bis(diimine) ligands, which are essential in coordination chemistry and catalysis Il’icheva et al., 2017.

Antimicrobial Applications

Compounds related to 2-(pyrrolidin-3-yl)-1H-benzo[d]imidazole dihydrochloride have been studied for their antimicrobial properties. Mallemula et al. (2015) synthesized a series of 2-(pyridin-3-yl)-1H-benzo[d]imidazoles and examined their in vitro antimicrobial activity against various bacterial and fungal pathogens, highlighting the potential of these compounds in developing new antimicrobial agents Mallemula et al., 2015.

Material Science

Benzimidazole derivatives have been explored in material science for their unique properties. Xiang et al. (2013) synthesized a novel 2-(pyridin-2-yl)-1H-benzo[d]imidazole-based conjugated polymer, demonstrating its application as a selective chemosensor for metal ions and amino acids, which could have implications in environmental monitoring and biochemical assays Xiang et al., 2013.

Safety and Hazards

The safety information for “2-(pyrrolidin-3-yl)-1H-benzo[d]imidazole dihydrochloride” indicates that it may cause skin irritation and serious eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and other skin areas thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if on skin, washing with plenty of soap and water.

Mechanism of Action

Imidazoles

are a class of organic compounds that contain a five-membered ring of two nitrogen atoms and three carbon atoms. They are a key component of many important biological molecules. For example, histidine, a common amino acid, is an imidazole derivative . Imidazoles can act as a part of enzymes to bind to proteins and DNA, and can serve as a pH buffer in biological systems .

Pyrrolidines

are a class of organic compounds that contain a five-membered ring with four carbon atoms and one nitrogen atom. Pyrrolidines are found in many natural products, including alkaloids and antibiotics, and are used in the synthesis of pharmaceuticals . They can interact with various biological targets and are involved in a wide range of biological activities .